Cas no 2249944-98-5 (PROTAC MDM2 Degrader-1)

• Product Name: PROTAC MDM2 Degrader-1
• CAS No: 2249944-98-5
• MF: C₇₄H₈₄Cl₄N₁₀O₁₃
• MW: 1463.32997512817
• CID: 4745697
• PubChem ID: 138911383
• Update Time: 2025-10-31

PROTAC MDM2 Degrader-1 Chemical and Physical Properties

Names and Identifiers

• PROTAC MDM2 Degrader-1
• 2-[4-[(4R,5S)-4,5-bis(4-chlorophenyl)-2-(4-methoxy-2-propan-2-yloxyphenyl)-4,5-dihydroimidazole-1-carbonyl]-2-oxopiperazin-1-yl]-N-[3-[2-[2-[3-[[2-[4-[(4R,5S)-4,5-bis(4-chlorophenyl)-2-(4-methoxy-2-propan-2-yloxyphenyl)-4,5-dihydroimidazole-1-carbonyl]-2-oxopiperazin-1-yl]acetyl]amino]propoxy]ethoxy]ethoxy]propyl]acetamide
• G16915
• 2249944-98-5
• HY-128840
• AKOS040743840
• DA-66960
• MS-32173
• CS-0100638

• Inchi： 1S/C74H84Cl4N10O13/c1-47(2)100-61-41-57(95-5)25-27-59(61)71-81-67(49-9-17-53(75)18-10-49)69(51-13-21-55(77)22-14-51)87(71)73(93)85-33-31-83(65(91)45-85)43-63(89)79-29-7-35-97-37-39-99-40-38-98-36-8-30-80-64(90)44-84-32-34-86(46-66(84)92)74(94)88-70(52-15-23-56(78)24-16-52)68(50-11-19-54(76)20-12-50)82-72(88)60-28-26-58(96-6)42-62(60)101-48(3)4/h9-28,41-42,47-48,67-70H,7-8,29-40,43-46H2,1-6H3,(H,79,89)(H,80,90)/t67-,68-,69+,70+/m1/s1
• InChI Key： AQFZQNOXRSZHMG-PQMVWXROSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]1[C@@H](C2C=CC(=CC=2)Cl)N=C(C2C=CC(=CC=2OC(C)C)OC)N1C(N1CC(N(CC(NCCCOCCOCCOCCCNC(CN2C(CN(CC2)C(N2C(C3C=CC(=CC=3OC(C)C)OC)=N[C@H](C3C=CC(=CC=3)Cl)[C@@H]2C2C=CC(=CC=2)Cl)=O)=O)=O)=O)CC1)=O)=O

Computed Properties

• Exact Mass: 1462.494393g/mol
• Monoisotopic Mass: 1460.497344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 101
• Rotatable Bond Count: 30
• Complexity: 2550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 235

Additional information on PROTAC MDM2 Degrader-1

PROTAC MDM2 Degrader-1 (CAS No. 2249944-98-5): A Breakthrough in Targeted Protein Degradation Therapy

In the rapidly evolving field of targeted protein degradation, PROTAC MDM2 Degrader-1 (CAS No. 2249944-98-5) has emerged as a promising candidate for cancer therapy. This small molecule leverages the PROteolysis TArgeting Chimera (PROTAC) technology to selectively degrade the MDM2 protein, a key regulator of the tumor suppressor p53. With its unique mechanism of action, PROTAC MDM2 Degrader-1 offers a novel approach to overcoming drug resistance and improving therapeutic outcomes in oncology.

The MDM2-p53 pathway is a critical focus in cancer research, as MDM2 often overexpresses in tumors, leading to p53 inactivation and uncontrolled cell proliferation. Traditional MDM2 inhibitors face limitations such as transient target engagement and acquired resistance. In contrast, PROTAC MDM2 Degrader-1 achieves sustained degradation of MDM2, restoring p53 activity and triggering apoptosis in cancer cells. This targeted protein degradation strategy has garnered significant attention in precision medicine and drug discovery.

Recent studies highlight the potential of PROTAC MDM2 Degrader-1 in treating solid tumors and hematological malignancies. Its ability to penetrate the blood-brain barrier (BBB) also makes it a candidate for glioblastoma therapy. Researchers are exploring its synergy with immunotherapy and chemotherapy, addressing common queries like "How does PROTAC MDM2 Degrader-1 compare to small molecule inhibitors?" and "What are the clinical applications of PROTAC MDM2 Degrader-1?"

From a structural perspective, PROTAC MDM2 Degrader-1 consists of three key components: a MDM2-binding ligand, a linker, and an E3 ubiquitin ligase-recruiting moiety. This design enables the compound to hijack the ubiquitin-proteasome system (UPS) for MDM2 degradation. Its pharmacokinetic properties, including oral bioavailability and tissue distribution, are under investigation to optimize dosing regimens.

The rise of PROTAC technology has sparked debates on "Are PROTACs the future of cancer treatment?" and "What are the challenges in developing PROTAC MDM2 Degrader-1?" While off-target effects and proteasome saturation remain concerns, advancements in structure-activity relationship (SAR) studies are refining selectivity. The compound’s CAS No. 2249944-98-5 is frequently searched in chemical databases, reflecting its commercial and academic demand.

In conclusion, PROTAC MDM2 Degrader-1 represents a paradigm shift in targeted therapy. Its ability to degrade rather than inhibit MDM2 aligns with the growing interest in undruggable targets. As clinical trials progress, this compound may redefine standards for personalized cancer care, answering pressing questions like "How soon will PROTAC MDM2 Degrader-1 enter Phase II trials?" and "What biomarkers predict its efficacy?"